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Compound of Interest

Compound Name: Heptyl Nonyl Phthalate-d4

Cat. No.: B15557958

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Heptyl Nonyl Phthalate-d4, a deuterated

form of Heptyl Nonyl Phthalate. This isotopically labeled compound is a valuable tool in various

research and development applications, particularly in mass spectrometry-based quantitative

analysis, metabolism studies, and as an internal standard.

Core Molecular Data
The key quantitative data for Heptyl Nonyl Phthalate-d4 and its unlabeled counterpart are

summarized below. This information is fundamental for accurate experimental design and data

interpretation.
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Property Heptyl Nonyl Phthalate-d4
Heptyl Nonyl Phthalate
(Unlabeled)

Molecular Formula C₂₄H₃₄D₄O₄[1][2][3] C₂₄H₃₈O₄[4]

Molecular Weight 394.58 g/mol [1][2][3][5] 390.6 g/mol [4]

CAS Number 2733389-45-0[1] 19295-81-9[2][4]

Synonyms

1-O-heptyl 2-O-nonyl 3,4,5,6-

tetradeuteriobenzene-1,2-

dicarboxylate, Phthalic Acid

Heptyl Nonyl Ester-d4[5]

Phthalic acid, heptyl nonyl

ester[4]

Molecular Structure and Isotopic Labeling
Heptyl Nonyl Phthalate-d4 is specifically labeled with four deuterium atoms on the benzene

ring. This strategic placement of heavy isotopes provides a distinct mass shift from the

unlabeled analog, which is crucial for its use as an internal standard in analytical chemistry.

Caption: Molecular structure of Heptyl Nonyl Phthalate-d4.

Experimental Protocols
The use of Heptyl Nonyl Phthalate-d4 as an internal standard is a common practice in

analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas

chromatography-mass spectrometry (GC-MS) methods. A generalized experimental workflow

for its application is outlined below.

Workflow for Quantification using Isotope Dilution Mass
Spectrometry
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Caption: Isotope dilution mass spectrometry workflow.

Methodology:

Standard Preparation: A stock solution of Heptyl Nonyl Phthalate-d4 is prepared in a

suitable organic solvent. A series of working standard solutions are then prepared by diluting

the stock solution.
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Sample Spiking: A known amount of the Heptyl Nonyl Phthalate-d4 internal standard

solution is added to the unknown sample prior to any sample preparation steps.

Extraction: The analyte (unlabeled Heptyl Nonyl Phthalate) and the internal standard (Heptyl
Nonyl Phthalate-d4) are co-extracted from the sample matrix. Common extraction

techniques include liquid-liquid extraction or solid-phase extraction.

Analysis: The extracted sample is analyzed by a mass spectrometer coupled with a

chromatography system. The instrument is set to monitor for the specific mass-to-charge

ratios (m/z) of both the labeled and unlabeled compounds.

Quantification: The concentration of the unlabeled Heptyl Nonyl Phthalate in the original

sample is determined by comparing the peak area ratio of the analyte to the internal

standard against a calibration curve. This method corrects for any loss of analyte during

sample preparation and analysis.

Conclusion
Heptyl Nonyl Phthalate-d4 is an essential analytical tool for researchers and scientists in

various fields. Its well-defined molecular weight and isotopic purity make it an ideal internal

standard for accurate and precise quantification of Heptyl Nonyl Phthalate in complex matrices.

The provided data and protocols serve as a foundational guide for the effective application of

this deuterated compound in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.eu [file.medchemexpress.eu]

2. labsolu.ca [labsolu.ca]

3. scbt.com [scbt.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15557958/docs?utm_src=pdf-body#in-depth-technical-guide-heptyl-nonyl-phthalate-d4
https://www.benchchem.com/product/b15557958/docs?utm_src=pdf-body#in-depth-technical-guide-heptyl-nonyl-phthalate-d4
https://www.benchchem.com/product/b15557958/docs?utm_src=pdf-body#in-depth-technical-guide-heptyl-nonyl-phthalate-d4
https://www.benchchem.com/product/b15557958/docs?utm_src=pdf-body#in-depth-technical-guide-heptyl-nonyl-phthalate-d4
https://www.benchchem.com/product/b15557958?utm_src=pdf-custom-synthesis#bc-rfq
https://file.medchemexpress.eu/batch_PDF/HY-W705563/Heptyl-nonyl-phthalate-d4-DataSheet-MedChemExpress.pdf
https://labsolu.ca/product/heptyl-nonyl-phthalate-d4/
https://www.scbt.com/p/heptyl-nonyl-phthalate-d4-19295-81-9-unlabeled
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Heptyl nonyl phthalate | C24H38O4 | CID 3015053 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. clinivex.com [clinivex.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Heptyl Nonyl Phthalate-d4].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557958/docs#in-depth-technical-guide-heptyl-
nonyl-phthalate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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